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molecular formula C18H10BrClN2OS B8550054 7-(2-Bromophenyl)-3-(4-chlorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one

7-(2-Bromophenyl)-3-(4-chlorophenyl)thieno[3,2-d]pyrimidin-4(3H)-one

Cat. No. B8550054
M. Wt: 417.7 g/mol
InChI Key: ANVIYLNCNGJPPB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09260448B2

Procedure details

In the same manner as the synthesis of Compound 1, methyl 3-amino-4-(2-bromophenyl)thiophene-2-carboxylate (150 mg, 0.48 mmol), triethyl orthoformate (0.64 ml), 4-chloroaniline (75 mg, 0.59 mmol), and acetic acid (0.08 ml) were used to give 148.2 mg (0.35 mmol, 73% yield) of the title compound.
Name
Compound 1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
methyl 3-amino-4-(2-bromophenyl)thiophene-2-carboxylate
Quantity
150 mg
Type
reactant
Reaction Step One
Name
triethyl orthoformate
Quantity
0.64 mL
Type
reactant
Reaction Step One
Name
4-chloroaniline
Quantity
75 mg
Type
reactant
Reaction Step One
Name
acetic acid
Quantity
0.08 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
73%

Identifiers

REACTION_CXSMILES
[C:1]1([N:7]2[C:12](=O)C3SC=C(C4C=CC=CC=4)C=3N=C2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.[NH2:23][C:24]1[C:28]([C:29]2[CH:34]=[CH:33][CH:32]=[CH:31][C:30]=2[Br:35])=[CH:27][S:26][C:25]=1[C:36]([O:38]C)=O.C(OCC)(OCC)OCC.[Cl:50]C1C=CC(N)=CC=1>C(O)(=O)C>[Br:35][C:30]1[CH:31]=[CH:32][CH:33]=[CH:34][C:29]=1[C:28]1[C:24]2[N:23]=[CH:12][N:7]([C:1]3[CH:6]=[CH:5][C:4]([Cl:50])=[CH:3][CH:2]=3)[C:36](=[O:38])[C:25]=2[S:26][CH:27]=1

Inputs

Step One
Name
Compound 1
Quantity
0 (± 1) mol
Type
reactant
Smiles
C1(=CC=CC=C1)N1C=NC2=C(C1=O)SC=C2C2=CC=CC=C2
Name
methyl 3-amino-4-(2-bromophenyl)thiophene-2-carboxylate
Quantity
150 mg
Type
reactant
Smiles
NC1=C(SC=C1C1=C(C=CC=C1)Br)C(=O)OC
Name
triethyl orthoformate
Quantity
0.64 mL
Type
reactant
Smiles
C(OCC)(OCC)OCC
Name
4-chloroaniline
Quantity
75 mg
Type
reactant
Smiles
ClC1=CC=C(N)C=C1
Name
acetic acid
Quantity
0.08 mL
Type
solvent
Smiles
C(C)(=O)O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
title compound
Type
product
Smiles
BrC1=C(C=CC=C1)C1=CSC2=C1N=CN(C2=O)C2=CC=C(C=C2)Cl
Measurements
Type Value Analysis
AMOUNT: AMOUNT 0.35 mmol
AMOUNT: MASS 148.2 mg
YIELD: PERCENTYIELD 73%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.